2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C11H16BrNO/c1-11(2,8-14)13-7-9-4-3-5-10(12)6-9/h3-6,13-14H,7-8H2,1-2H3
• InChI Key: MJTSAJDYZYZNFS-UHFFFAOYSA-N
• SMILES: CC(C)(CO)NCC1=CC(=CC=C1)Br

Description

2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol, also known as BIMP, is a chemical compound with the molecular formula C11H16BrNO. It belongs to the class of alcohols and is commonly used in scientific research for its various biochemical and physiological effects. BIMP is synthesized using a specific method, which will be discussed in This compound has been extensively studied for its mechanism of action and its potential applications in various fields. In this paper, we will explore the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for BIMP research.

Scientific Research Applications

2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has been extensively studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has been used as a precursor for the synthesis of various pharmaceuticals and bioactive compounds. It has also been used as a tool for studying the structure-activity relationship of various compounds.

Mechanism of Action

The exact mechanism of action of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol is not fully understood. However, it is believed to act as an inhibitor of various enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). COX and LOX are involved in the biosynthesis of various inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol can reduce inflammation and pain. 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has also been shown to inhibit the growth of various cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has also been shown to reduce the expression of various pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-1 beta (IL-1β). 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has been shown to induce cell cycle arrest and apoptosis in various cancer cells. It has also been shown to inhibit the replication of various viruses such as hepatitis C virus (HCV) and human immunodeficiency virus (HIV).

Advantages and Limitations for Lab Experiments

2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under various conditions. 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has been extensively studied, and its biological activities are well characterized. However, 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol also has some limitations for lab experiments. It is toxic at high concentrations, and its effects on normal cells are not fully understood. The exact mechanism of action of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol is not fully understood, which makes it difficult to optimize its use in various applications.

Future Directions

There are several future directions for 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol research. One potential direction is to optimize the synthesis method to improve the yield and purity of the product. Another potential direction is to explore the potential use of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol in combination with other drugs or therapies to enhance its efficacy. Further studies are needed to fully understand the mechanism of action of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol and its effects on normal cells. Finally, 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has potential applications in various fields such as drug discovery and development, and further studies are needed to explore its full potential.
Conclusion:
In conclusion, 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol is a chemical compound that has been extensively studied for its potential applications in various fields. It is synthesized using a specific method and exhibits various biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol has several advantages for lab experiments, but it also has some limitations. Further studies are needed to fully understand the mechanism of action of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[(3-Bromobenzyl)amino]-2-methyl-1-propanol involves a multi-step process, starting with the reaction of 3-bromobenzylamine with 2-methyl-1-propanol in the presence of a base such as potassium carbonate. The reaction mixture is then heated at a specific temperature for a specific duration to obtain the desired product. The final product is purified using various techniques such as column chromatography, recrystallization, and distillation. The purity of the product is determined using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).